Cas no 2229534-89-6 (2-(2,6-dichloropyridin-4-yl)propan-1-amine)

• Product Name: 2-(2,6-dichloropyridin-4-yl)propan-1-amine
• CAS No: 2229534-89-6
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 5894529
• PubChem ID: 165796534
• Update Time: 2025-10-29

2-(2,6-dichloropyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloropyridin-4-yl)propan-1-amine
• EN300-1977603
• 2229534-89-6

• Inchi： 1S/C8H10Cl2N2/c1-5(4-11)6-2-7(9)12-8(10)3-6/h2-3,5H,4,11H2,1H3
• InChI Key： XCCGRWLXRXPBMY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(C)CN

Computed Properties

• Exact Mass: 204.0221037g/mol
• Monoisotopic Mass: 204.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2,6-dichloropyridin-4-yl)propan-1-amine

Introduction to 2-(2,6-dichloropyridin-4-yl)propan-1-amine (CAS No: 2229534-89-6)

2-(2,6-dichloropyridin-4-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229534-89-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic amine derivative features a pyridine core substituted with chlorine atoms at the 2 and 6 positions, coupled with an amine functional group at the 4-position, linked to a propyl chain. The structural configuration of this molecule imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-(2,6-dichloropyridin-4-yl)propan-1-amine consists of a pyridine ring with two chlorine atoms at the 2 and 6 positions, enhancing its electron-withdrawing capabilities and influencing its reactivity. The presence of an amine group at the 4-position provides a nucleophilic center, enabling further functionalization through reactions such as acylation, alkylation, or coupling with other pharmacophores. The propyl chain extends the molecule's solubility and metabolic stability, making it suitable for formulation in drug delivery systems.

In recent years, there has been growing interest in 2-(2,6-dichloropyridin-4-yl)propan-1-amine due to its potential role in developing novel therapeutic agents. The pyridine scaffold is a common motif in many bioactive molecules, including kinase inhibitors, antiviral drugs, and antimicrobial agents. The chlorine substituents at the 2 and 6 positions not only modulate the electronic properties of the ring but also enhance binding affinity to biological targets by increasing hydrophobic interactions.

One of the most compelling aspects of 2-(2,6-dichloropyridin-4-yl)propan-1-amine is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced pharmacological profiles. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer progression. The amine group at the 4-position can be further modified to introduce additional functional groups that improve solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of 2-(2,6-dichloropyridin-4-yl)propan-1-amine in developing agrochemicals. Its structural framework is reminiscent of many herbicides and fungicides that target specific enzymatic pathways in plants. By modifying the propyl chain or introducing other substituents, chemists can fine-tune the biological activity of these derivatives to create more effective crop protection agents.

The synthesis of 2-(2,6-dichloropyridin-4-yl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the chlorination of a pyridine derivative followed by nucleophilic substitution with an amine-bearing alkene. Advances in catalytic methods have enabled more efficient and scalable production processes for this compound.

The pharmacological potential of 2-(2,6-dichloropyridin-4-yl)propan-1-amine has been further explored through computational modeling and high-throughput screening assays. These approaches have identified several analogs with promising activity against various disease-causing targets. For example, computational studies suggest that modifications to the propyl chain can enhance binding affinity to protein kinases involved in signal transduction pathways.

In conclusion,2-(2,6-dichloropyridin-4-ylopane)-1-amino (CAS No: 2229534-89-6) represents a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents and crop protection chemicals. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and agricultural innovation.